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Compound of Interest

Compound Name: 13-Methyltetradecanoic acid-d6

Cat. No.: B15622707 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized chemical reagents is paramount. This document provides immediate,

essential safety and logistical information for 13-Methyltetradecanoic acid-d6, including

operational and disposal plans.

Quantitative Data Summary
The following table summarizes the key quantitative data for 13-Methyltetradecanoic acid. Note

that the data for the deuterated (d6) version is not readily available and the data for the non-

deuterated form should be used as a proxy, with the understanding that the deuterated form will

have a slightly higher molecular weight.

Property Value Reference

Molecular Formula C15H30O2 PubChem

Molecular Weight 242.40 g/mol PubChem[1]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH413: May

cause long lasting harmful

effects to aquatic life

PubChem[1]
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Operational Plan: Handling Procedures
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

exposure.[2]

Ensure an eyewash station and safety shower are readily accessible.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles.[3] In situations with a higher risk of

splashing, a face shield should be used in addition to goggles.[3]

Skin Protection:

Gloves: Wear nitrile or butyl rubber gloves.[3] Ensure gloves are compatible with the

solvent used to dissolve the fatty acid.

Lab Coat/Gown: A long-sleeved lab coat is required. For tasks with a higher risk of

splashes, a chemical-resistant apron or gown is recommended.[4]

Respiratory Protection: For routine handling within a fume hood, respiratory protection is

typically not required. If working outside of a fume hood or with the powdered form where

dust may be generated, an N95 or higher-level respirator should be used.[3]

3. Handling as a Solid:

If the compound is in powdered form, handle it carefully to avoid creating dust.

Allow the container to warm to room temperature before opening to prevent condensation

from accumulating on the cold powder.[5]

4. Handling in Solution:

When dissolving, use a glass syringe or pipette to add the appropriate organic solvent.[5]

Gentle vortexing or sonication can be used to aid dissolution.[5]
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Always use glass containers with Teflon-lined caps for storing solutions to prevent

contamination from plasticizers.[5]

Disposal Plan
1. Waste Identification:

Segregate waste containing 13-Methyltetradecanoic acid-d6 from other waste streams.

Label waste containers clearly with the chemical name and associated hazards.

2. Waste Collection:

Solid Waste: Collect any unused solid material and contaminated consumables (e.g., weigh

boats, pipette tips) in a designated, sealed container.

Liquid Waste: Collect solutions in a compatible, sealed waste container. Do not mix with

incompatible waste streams.

3. Disposal Route:

Dispose of the chemical waste through your institution's hazardous waste management

program.

Follow all local, state, and federal regulations for chemical waste disposal.

While deuterium itself is not considered a significant environmental hazard, the fatty acid

component may have long-lasting harmful effects on aquatic life.[1][2] Do not dispose of it

down the drain.

Some suppliers of deuterated compounds may offer a take-back or recycling program for

depleted heavy water or other deuterated materials.[6] Inquire with your supplier about such

options.
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Caption: Workflow for handling 13-Methyltetradecanoic acid-d6.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15622707?utm_src=pdf-body-img
https://www.benchchem.com/product/b15622707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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